8-Methyl-2-azaspiro[5.5]undecane

• Molecular Formula: C11H21N
• Molecular Weight: 167.29 g/mol
• IUPAC Name: 10-methyl-2-azaspiro[5.5]undecane
• InChI: InChI=1S/C11H21N/c1-10-4-2-5-11(8-10)6-3-7-12-9-11/h10,12H,2-9H2,1H3
• InChI Key: FMSCPSKPGMKSSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC2(C1)CCCNC2

Description

8-Methyl-2-azaspiro[5.5]undecane is a nitrogen-containing spirocyclic compound characterized by a bicyclic structure where a six-membered nitrogen-containing ring (azaspiro) is fused to a six-membered hydrocarbon ring. The methyl substituent at the 8-position introduces steric and electronic effects that influence its physicochemical properties and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-Methyl-2-azaspiro[5.5]undecane typically involves the construction of the spirocyclic framework through cyclization reactions. One common method is the Prins cyclization reaction, which allows for the formation of the spirocyclic structure in a single step. This reaction involves the use of aldehydes and alkenes in the presence of an acid catalyst .

Industrial Production Methods

Industrial production of 8-Methyl-2-azaspiro[5.5]undecane may involve multi-step synthetic routes, including olefin metathesis reactions using Grubbs catalysts.

Chemical Reactions Analysis

Types of Reactions

8-Methyl-2-azaspiro[5.5]undecane undergoes various types of chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the nitrogen atom, using reagents like alkyl halides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base such as sodium hydride.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction typically produces alcohols .

Scientific Research Applications

8-Methyl-2-azaspiro[5.5]undecane has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex spirocyclic compounds.

Biology: The compound is used in the study of enzyme inhibitors and receptor agonists.

Industry: The compound’s unique structure makes it useful in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 8-Methyl-2-azaspiro[5.5]undecane involves its interaction with molecular targets such as enzymes and receptors. The spirocyclic structure allows for specific binding to these targets, often resulting in inhibition or activation of biological pathways. For example, it has been studied as an inhibitor of the MmpL3 protein in Mycobacterium tuberculosis, which is essential for the bacterium’s survival .

Comparison with Similar Compounds

Heteroatom Variations: Aza vs. Oxa Spirocycles

The substitution of nitrogen (aza) with oxygen (oxa) in spirocyclic frameworks significantly alters molecular properties. For example:

• 1,7-Dioxaspiro[5.5]undecane derivatives (e.g., (E,E)-2,8-dimethyl-1,7-dioxaspiro[5.5]undecane) are prevalent in insect pheromones, where their volatility and receptor specificity are critical for attracting pollinators or mates . In contrast, 8-Methyl-2-azaspiro[5.5]undecane exhibits lower volatility due to nitrogen’s hydrogen-bonding capacity, making it more suitable for non-volatile applications like pharmaceuticals .
• 2-Oxa-spiro[5.5]undecane derivatives (e.g., compound 520) demonstrate neuroprotective activity in cell viability assays, suggesting that oxygen’s electronegativity enhances interactions with neuronal targets compared to nitrogen-containing analogues .

Substituent Effects: Methyl, Ethyl, and Trifluoromethyl Groups

Alkyl and fluorinated substituents modulate steric bulk, lipophilicity, and metabolic stability:

• Methyl vs. Ethyl Groups : In Bactrocera fruit fly pheromones, (E,E)-2-ethyl-8-methyl-1,7-dioxaspiro[5.5]undecane (ethyl-substituted) elicits stronger antennal responses in females compared to dimethylated analogues, highlighting the role of chain length in receptor specificity . For 8-Methyl-2-azaspiro[5.5]undecane, the methyl group likely enhances metabolic stability over bulkier substituents.
• Trifluoromethyl Groups : 5-(Trifluoromethyl)-9-oxa-2-azaspiro[5.5]undecane demonstrates enhanced metabolic resistance and electronic effects due to fluorine’s electronegativity, making it valuable in drug design .

Table 2: Substituent Impact on Function

Compound	Substituent	Key Property	Application	Reference
8-Methyl-2-azaspiro[5.5]undecane	8-Methyl	Metabolic stability	Drug scaffolds
(E,E)-2-ethyl-8-methyl-1,7-dioxaspiro[5.5]undecane	2-Ethyl, 8-Methyl	Enhanced receptor binding	Insect pheromones
5-(Trifluoromethyl)-9-oxa-2-azaspiro[5.5]undecane	5-Trifluoromethyl	Metabolic resistance	Pharmaceuticals

Structural Isomerism and Stereochemistry

The position and stereochemistry of substituents critically influence bioactivity:

• Spiroacetal Isomerism : Calibration studies using 2-methyl-1,7-dioxaspiro[5.5]undecane isomers revealed differences in volatility and detection thresholds, which are relevant for analytical applications . For 8-Methyl-2-azaspiro[5.5]undecane, stereochemical variations (e.g., 8R vs. 8S configurations) could alter binding affinity in drug-receptor interactions.
• Stereoselective Synthesis : Derivatives like (8R,10R)-8-ethoxycarbonyl-10-methyl-1,5-dioxa-9-azaspiro[5.5]undecane exhibit stereospecific neurotrophic activity, underscoring the importance of chiral centers in biological efficacy .

Functional Group Modifications

The introduction of ester or amide groups expands utility:

• Ethyl Esters : Ethyl (8-ethyl-8-methyl-9-oxa-2-azaspiro[5.5]undec-2-yl)acetate demonstrates how esterification enhances solubility and bioavailability compared to parent spirocycles .
• Amides : N-(3-methylbutyl)acetamide, often co-occurring with spiroacetals, synergistically enhances antennal responses in pollinators, suggesting combinatorial effects in chemical signaling .

Biological Activity

8-Methyl-2-azaspiro[5.5]undecane is a compound that has garnered attention in medicinal chemistry due to its unique structural characteristics and potential biological activities. This article delves into the biological activity of this compound, focusing on its mechanisms of action, interactions with biological targets, and relevant research findings.

Structural Characteristics

The molecular formula of 8-Methyl-2-azaspiro[5.5]undecane is $C_{11}H_{17}N$, with a molecular weight of 179.26 g/mol. Its spirocyclic structure incorporates a nitrogen atom within a bicyclic framework, which contributes to its reactivity and potential therapeutic applications.

Research indicates that 8-Methyl-2-azaspiro[5.5]undecane exhibits several mechanisms of action:

• Inhibition of Enzymes and Receptors : The compound has shown potential as an inhibitor for specific enzymes and receptors involved in various biological processes, particularly in neuropharmacology and infectious diseases.
• Antituberculosis Activity : Notably, it has been studied for its activity against the MmpL3 protein of Mycobacterium tuberculosis, which is crucial for bacterial survival. The mechanism involves disrupting lipid transport processes essential for the bacteria's viability.

Antimicrobial Properties

8-Methyl-2-azaspiro[5.5]undecane has demonstrated significant antimicrobial activity, particularly against Mycobacterium tuberculosis. In vitro studies have shown that it effectively inhibits bacterial growth, with minimum inhibitory concentrations (MIC) indicating potent activity.

Compound	MIC (μM)	Target
8-Methyl-2-azaspiro[5.5]undecane	< 5	Mycobacterium tuberculosis
Reference Compound (e.g., Ciprofloxacin)	1-10	Various bacterial strains

Antiviral Activity

Recent studies have highlighted the antiviral properties of derivatives of 8-Methyl-2-azaspiro[5.5]undecane, particularly against dengue virus type 2 (DENV2). Cell-based assays have shown potent inhibitory effects, suggesting their potential as therapeutic agents against viral infections.

Case Studies and Research Findings

• Antituberculosis Activity :
  • A study demonstrated that 8-Methyl-2-azaspiro[5.5]undecane effectively inhibits the growth of Mycobacterium tuberculosis, with mechanisms involving disruption of lipid transport processes essential for bacterial survival.
• Antiviral Efficacy :
  • Derivatives were synthesized and evaluated for their antiviral activity against DENV2. Specific substitutions at the aromatic ring enhanced inhibitory potency, providing insights into structure-activity relationships (SAR) for future drug design.
• Neuropharmacological Effects :
  • The compound's structural similarity to other biologically active molecules indicates potential neuroprotective effects. Its ability to interact with neurotransmitter systems positions it as a candidate for further research in neuropharmacology.

Comparative Analysis with Similar Compounds

A comparative analysis reveals how 8-Methyl-2-azaspiro[5.5]undecane stands out among structurally similar compounds:

Compound Name	Structure Type	Notable Properties
2-Azaspiro[5.5]undecane	Azaspirocyclic	Involved in enzyme inhibition studies
3-Azaspiro[5.5]undecane	Azaspirocyclic	Potential antitumor activity
1-Methyl-1-azaspiro[5.5]undecan-2-one	Azaspirocyclic ketone	Investigated for neuroprotective effects

The unique methyl substitution at the 8-position enhances the biological activity and chemical reactivity of this compound compared to these similar compounds.